Cas no 882670-90-8 (6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine)

• Product Name: 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine
• CAS No: 882670-90-8
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 1031331
• PubChem ID: 58829142
• Update Time: 2025-09-27

6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine
• 6-bromo-N-methyl-Pyrido[2,3-d]pyrimidin-2-amine
• PLTBADSHGFJXKA-UHFFFAOYSA-N
• 882670-90-8
• J-518448
• DTXSID40730374
• SCHEMBL5492504
• FT-0732334
• DA-01654

• Inchi： 1S/C8H7BrN4/c1-10-8-12-3-5-2-6(9)4-11-7(5)13-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： PLTBADSHGFJXKA-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(=CN=C(NC)N=2)C=1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine

6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine (CAS No 882670-90-8): A Comprehensive Overview

The compound 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine, identified by the CAS registry number 882670-90-8, is a structurally complex heterocyclic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 6th position and an N-methyl group at the amino position introduces additional functional complexity, making this compound a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine. Researchers have employed multi-step synthesis strategies, often involving nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. The synthesis process typically begins with the preparation of intermediate pyrido[2,3-d]pyrimidine derivatives, followed by bromination and subsequent methylation steps. These methods have been optimized to minimize side reactions and ensure the stability of the final product.

The structural characterization of 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine has been extensively studied using advanced analytical techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These studies have provided detailed insights into the compound's molecular geometry, confirming its planar structure with aromaticity in both the pyridine and pyrimidine rings. The bromine atom's electron-withdrawing effect and the methyl group's electron-donating properties create a unique balance of electronic interactions within the molecule, which is crucial for its functional applications.

One of the most promising applications of 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine lies in its potential as a building block for advanced materials. Its rigid planar structure makes it an ideal candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly enhance charge transport properties, leading to improved device performance.

In addition to its material science applications, 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine has shown potential in medicinal chemistry. Its ability to act as a ligand for metal ions has been explored in coordination chemistry studies. Researchers have reported that this compound can form stable complexes with transition metals such as copper(II) and zinc(II), which may find applications in catalysis or as contrast agents in medical imaging.

The pharmacological properties of 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine are currently under investigation. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways relevant to diseases such as cancer or neurodegenerative disorders. However, further research is required to fully understand its mechanism of action and potential therapeutic applications.

From an environmental standpoint, the ecological impact of 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine has been minimally explored. Given its synthetic nature and potential use in industrial applications, it is essential to conduct toxicity studies to assess its safety for human health and ecosystems. Regulatory bodies may require additional data on its biodegradation rates and accumulation potential before widespread use is permitted.

In conclusion, 6-Bromo-N-methylpyrido[2,3-d]pyrimidin-2-amine (CAS No 882670-90) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research directions in materials science, medicinal chemistry, and catalysis. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic knowledge and industrial advancements.